Cas no 2137493-03-7 (1H-Indole-2-carboxylic acid, 2,3-dihydro-4-methyl-, 1,1-dimethylethyl ester)

• Product Name: 1H-Indole-2-carboxylic acid, 2,3-dihydro-4-methyl-, 1,1-dimethylethyl ester
• CAS No: 2137493-03-7
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 5255619
• Update Time: 2025-05-20

1H-Indole-2-carboxylic acid, 2,3-dihydro-4-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 2,3-dihydro-4-methyl-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H19NO2/c1-9-6-5-7-11-10(9)8-12(15-11)13(16)17-14(2,3)4/h5-7,12,15H,8H2,1-4H3
• InChI Key： ZTMQBTIFEZPJMC-UHFFFAOYSA-N
• SMILES： N1C2=C(C(C)=CC=C2)CC1C(OC(C)(C)C)=O

Additional information on 1H-Indole-2-carboxylic acid, 2,3-dihydro-4-methyl-, 1,1-dimethylethyl ester

1H-Indole-2-carboxylic Acid, 2,3-dihydro-4-methyl-, 1,1-dimethylethyl Ester: A Comprehensive Overview

The compound with CAS No. 2137493-03-7, commonly referred to as 1H-indole-2-carboxylic acid, 2,3-dihydro-4-methyl-, 1,1-dimethylethyl ester, is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the indole family of heterocyclic compounds, which are widely studied in pharmaceutical and agricultural research due to their potential bioactivity and structural versatility.

Indole derivatives have long been recognized for their role in natural products and synthetic compounds. The indole skeleton in this compound provides a platform for various functional groups to interact, making it a valuable substrate for further chemical modifications. The presence of the carboxylic acid group and the ester moiety adds to its reactivity and solubility properties, which are critical in many biochemical and pharmacological applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed cascade reactions and enzymatic catalysis to achieve high yields and selectivity in its production. These methods not only enhance the scalability of the synthesis but also align with the growing demand for sustainable chemical processes.

The bioactivity of this compound has been a focal point of recent studies. Investigations into its potential as a neuroprotective agent have shown promising results in vitro models of neurodegenerative diseases. Additionally, its ability to modulate cellular signaling pathways makes it a candidate for drug development targeting chronic inflammatory conditions.

In the agricultural sector, this compound has been explored as a plant growth regulator. Studies have demonstrated its capacity to influence plant hormone signaling pathways, potentially leading to enhanced crop yields and stress resistance. This dual application in both pharmaceuticals and agriculture underscores its versatility as a chemical entity.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Research has revealed that it undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in natural ecosystems. This characteristic is particularly important for ensuring the safe use of such compounds in agrochemical applications.

In conclusion, 1H-indole-2-carboxylic acid, 2,3-dihydro-4-methyl-, 1,1-dimethylethyl ester (CAS No. 2137493-03-7) stands out as a multifaceted molecule with significant potential across various fields. Its unique structure, coupled with recent advancements in synthesis and application research, positions it as a key player in future innovations within the chemical sciences.